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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals to provide clear, actionable guidance on managing the flammable liquid hazards

associated with 1-Bromobenzene-13C6.

Frequently Asked Questions (FAQs)
Q1: What are the primary flammable hazards of 1-Bromobenzene-13C6?

A1: 1-Bromobenzene-13C6 is a flammable liquid and vapor.[1][2] Its primary hazard is the risk

of ignition and fire when exposed to heat, sparks, or open flames.[3][4] Vapors are heavier than

air and can travel a considerable distance to an ignition source and flash back.[5][6][7]

Q2: What are the key physical and chemical properties I should be aware of?

A2: Understanding the physical and chemical properties of 1-Bromobenzene-13C6 is crucial

for safe handling. While data for the 13C6 isotopologue is sparse, the properties are essentially

the same as for standard bromobenzene.

Q3: How should I properly store 1-Bromobenzene-13C6?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and incompatible materials such as strong oxidizing agents.[5][8] Ensure

the storage area is designed for flammable liquids. Ground and bond containers and receiving

equipment to prevent static discharge.[6][8]
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Q4: What personal protective equipment (PPE) is required when handling 1-Bromobenzene-
13C6?

A4: Wear appropriate PPE to prevent skin and eye contact, and inhalation of vapors. This

includes:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., Viton®).

Body Protection: A flame-retardant lab coat and appropriate footwear.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is

necessary.[9]

Q5: What should I do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[5]

[7] Ventilate the area.[5] For small spills, absorb the liquid with a non-combustible material like

sand or earth and place it in a sealed container for disposal.[5][7] For larger spills, dike the area

to prevent spreading.[7] Do not allow the spill to enter drains or waterways.[9][10]

Q6: How should I extinguish a fire involving 1-Bromobenzene-13C6?

A6: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire.[3]

[5][6] A water spray can be used to cool fire-exposed containers, but a solid stream of water

may spread the fire.[6][7] Firefighters should wear self-contained breathing apparatus.[6]

Q7: What are the first aid measures in case of exposure?

A7:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[5][6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][6]

Quantitative Data Summary
The following table summarizes key quantitative data for Bromobenzene, which is analogous to

1-Bromobenzene-13C6.

Property Value Source

Flash Point 51 °C (124 °F)

Boiling Point 156 °C

Autoignition Temperature 565 °C [11]

Lower Explosive Limit (LEL) 0.5%

Upper Explosive Limit (UEL) 6% [11]

Vapor Density (Air = 1) 5.41 [8]

Specific Gravity (Water = 1) 1.491 [6]

Experimental Protocols
Protocol for Safe Handling of 1-Bromobenzene-13C6

Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before starting.

Verify the location and functionality of the nearest safety shower and eyewash station.
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Don appropriate PPE: safety goggles, chemical-resistant gloves, and a flame-retardant lab

coat.

Handling:

Conduct all work involving 1-Bromobenzene-13C6 inside a certified chemical fume hood.

Ground and bond all metal containers and transfer equipment to prevent static electricity

buildup.[6][8]

Use non-sparking tools.[7][9]

Dispense the liquid carefully to avoid splashing.

Keep the container tightly closed when not in use.[3][6]

Post-Handling:

Wipe down the work area with an appropriate solvent and then with soap and water.

Properly dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated

hazardous waste container.

Remove PPE and wash hands thoroughly with soap and water.

Protocol for Small Spill Cleanup
Immediate Actions:

Alert personnel in the immediate area.

If safe to do so, eliminate all ignition sources (turn off equipment, extinguish open flames).

Increase ventilation in the area by opening sashes on fume hoods.

Containment and Cleanup:

Wearing appropriate PPE, contain the spill using a spill kit with non-combustible absorbent

materials (e.g., vermiculite, sand).[5][7]
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Carefully apply the absorbent material over the spill, working from the outside in.

Once the liquid is fully absorbed, use non-sparking tools to collect the material into a

labeled, sealable waste container.

Decontamination and Disposal:

Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and

water.

Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous

waste according to your institution's guidelines.

Report the spill to the appropriate safety personnel.
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Caption: Workflow for managing flammable liquid hazards of 1-Bromobenzene-13C6.
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Task Assessment

Required PPE

Task: Using 1-Bromobenzene-13C6

Potential for Splash? Adequate Ventilation?

Wear Safety Goggles
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Yes
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Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE for 1-Bromobenzene-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Managing Flammable Liquid
Hazards of 1-Bromobenzene-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051945#managing-flammable-liquid-hazards-of-1-
bromobenzene-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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